Cas no 2060062-98-6 (ethyl 1-(4-methyl-5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 1-(4-methyl-5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate
• CAS No: 2060062-98-6
• MF: C₁₂H₁₂N₄O₄
• MW: 276.24808216095
• MDL: MFCD30499443
• CID: 5212733
• PubChem ID: 125451333
• Update Time: 2025-05-20

ethyl 1-(4-methyl-5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(4-methyl-5-nitropyridin-2-yl)pyrazole-3-carboxylate
• ethyl 1-(4-methyl-5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate

• MDL： MFCD30499443
• Inchi： 1S/C12H12N4O4/c1-3-20-12(17)9-4-5-15(14-9)11-6-8(2)10(7-13-11)16(18)19/h4-7H,3H2,1-2H3
• InChI Key： AKXKTMKWPZPBQO-UHFFFAOYSA-N
• SMILES： N1(C2=NC=C([N+]([O-])=O)C(C)=C2)C=CC(C(OCC)=O)=N1

Additional information on ethyl 1-(4-methyl-5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate

Professional Introduction to Ethyl 1-(4-methyl-5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate (CAS No. 2060062-98-6)

Ethyl 1-(4-methyl-5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate, a compound with the chemical identifier CAS No. 2060062-98-6, represents a significant advancement in the realm of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The synthesis and exploration of this molecule have opened new avenues for research, particularly in the context of targeting complex biological pathways.

The molecular framework of Ethyl 1-(4-methyl-5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate is a testament to the ingenuity of synthetic chemists. It incorporates a pyrazole core, which is a well-documented pharmacophore in drug discovery, linked to a nitropyridine moiety. This structural arrangement not only imparts unique electronic properties but also suggests potential interactions with biological targets. The presence of a methyl group at the 4-position and a nitro group at the 5-position of the pyridine ring further modulates its reactivity and binding affinity.

Recent studies have highlighted the significance of nitro-containing heterocycles in medicinal chemistry. The nitro group in Ethyl 1-(4-methyl-5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate serves as a versatile handle for further functionalization, enabling the synthesis of derivatives with enhanced pharmacological properties. This feature has been exploited in various research endeavors, aiming to develop compounds with improved efficacy and selectivity.

The pyrazole scaffold, known for its broad spectrum of biological activities, plays a pivotal role in the pharmacological profile of this compound. Pyrazole derivatives have been extensively studied for their anti-inflammatory, antimicrobial, and anticancer properties. The integration of this scaffold with the nitropyridine moiety in Ethyl 1-(4-methyl-5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate suggests potential therapeutic applications in conditions where these biological activities are relevant.

In the context of contemporary drug discovery, computational modeling and high-throughput screening have become indispensable tools. The structural features of Ethyl 1-(4-methyl-5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate have been subjected to rigorous computational analysis to predict its binding interactions with target proteins. These studies have provided valuable insights into its mechanism of action and have guided the design of more potent analogs.

The synthesis of this compound involves multi-step organic transformations, showcasing the expertise of modern synthetic methodologies. Key steps include nucleophilic substitution reactions, cyclization processes, and functional group modifications. Each step is meticulously optimized to ensure high yield and purity, which are critical for subsequent biological evaluation.

Biological evaluation of Ethyl 1-(4-methyl-5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate has revealed promising results in preclinical studies. These studies have focused on its potential as an inhibitor of enzymes involved in inflammatory pathways. The compound has demonstrated significant activity against key targets such as cyclooxygenase (COX) and lipoxygenase (LOX), suggesting its utility in treating inflammatory disorders.

The pharmacokinetic properties of this compound are also under investigation. Understanding how a molecule is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. Preliminary data indicate that Ethyl 1-(4-methyl-5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate exhibits favorable pharmacokinetic characteristics, making it a promising candidate for further development.

The role of medicinal chemists in shaping the future of drug discovery cannot be overstated. The development of novel compounds like Ethyl 1-(4-methyl-5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate relies heavily on their ability to innovate and adapt to emerging challenges. By leveraging cutting-edge technologies and interdisciplinary approaches, they continue to push the boundaries of what is possible in pharmaceutical research.

In conclusion, Ethyl 1-(4-methyl-5-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate represents a significant contribution to the field of medicinal chemistry. Its unique structure, coupled with promising preclinical data, positions it as a valuable tool for further therapeutic development. As research progresses, it is anticipated that this compound will play a pivotal role in addressing unmet medical needs and improving patient outcomes.